Cas no 104164-45-6 (5-Isoxazolecarbonyl chloride, 3-chloro- (9CI))

• Product Name: 5-Isoxazolecarbonyl chloride, 3-chloro- (9CI)
• CAS No: 104164-45-6
• MF: C₄HCl₂NO₂
• MW: 165.962239027023
• CID: 126043
• PubChem ID: 13626969
• Update Time: 2025-04-18

5-Isoxazolecarbonyl chloride, 3-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonyl chloride, 3-chloro- (9CI)
• 3-chloro-1,2-oxazole-5-carbonyl chloride
• 104164-45-6
• SCHEMBL3060309
• DTXSID90545339
• 3-Chloroisoxazole-5-carbonyl chloride

• Inchi： 1S/C4HCl2NO2/c5-3-1-2(4(6)8)9-7-3/h1H
• InChI Key： SNCIMQVHGMCLOZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)ON=1

Computed Properties

• Exact Mass: 164.93853
• Monoisotopic Mass: 164.9384337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides